Cas no 86732-39-0 (2-benzyl-5-(pyrimidin-2-yl)octahydropyrrolo3,4-cpyrrole)

• Product Name: 2-benzyl-5-(pyrimidin-2-yl)octahydropyrrolo3,4-cpyrrole
• CAS No: 86732-39-0
• MF: C₁₇H₂₀N₄
• MW: 280.367503166199
• CID: 5057104
• Update Time: 2025-10-29

2-benzyl-5-(pyrimidin-2-yl)octahydropyrrolo3,4-cpyrrole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-(pyrimidin-2-yl)octahydropyrrolo[3,4-c]pyrrole
• 2-benzyl-5-pyrimidin-2-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• 2-benzyl-5-(pyrimidin-2-yl)octahydropyrrolo3,4-cpyrrole

• Inchi： 1S/C17H20N4/c1-2-5-14(6-3-1)9-20-10-15-12-21(13-16(15)11-20)17-18-7-4-8-19-17/h1-8,15-16H,9-13H2
• InChI Key： JJRLPUYJOZKMFO-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2CN(C3N=CC=CN=3)CC2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-benzyl-5-(pyrimidin-2-yl)octahydropyrrolo3,4-cpyrrole

Exploring the Potential of 2-Benzyl-5-(Pyrimidin-2-yl)Octahydropyrrolo[3,4-c]Pyrrole (CAS No. 86732-39-0) in Modern Drug Discovery

The compound 2-benzyl-5-(pyrimidin-2-yl)octahydropyrrolo[3,4-c]pyrrole (CAS No. 86732-39-0) represents a fascinating scaffold in medicinal chemistry, particularly due to its unique heterocyclic structure combining pyrrolopyrrole and pyrimidine moieties. This bicyclic framework has garnered attention in pharmaceutical research for its potential as a kinase inhibitor and GPCR modulator, aligning with current trends in targeted cancer therapies and neurological disorder treatments.

Recent literature highlights the growing interest in pyrrolopyrrole derivatives as privileged structures in drug design. The presence of both benzyl and pyrimidinyl substituents in this particular compound enhances its pharmacokinetic properties and target binding affinity. Researchers are particularly excited about its potential application in neurodegenerative disease research, where similar compounds have shown promise in modulating dopamine and serotonin receptors.

The synthetic accessibility of 2-benzyl-5-(pyrimidin-2-yl)octahydropyrrolo[3,4-c]pyrrole makes it an attractive building block for combinatorial chemistry approaches. Its hydrogen bond donor/acceptor profile and three-dimensional character contribute to improved drug-like properties compared to flat aromatic systems. These features answer the frequent search queries about "three-dimensional scaffolds in drug discovery" and "improving CNS penetration of small molecules."

From a medicinal chemistry perspective, the compound's logP value and polar surface area suggest favorable blood-brain barrier permeability, making it particularly relevant for current research into neuropsychiatric disorders. This addresses common questions in pharmaceutical forums about "designing CNS-active compounds" and "optimizing brain penetration." The pyrimidine ring provides multiple vectors for structural modification, allowing medicinal chemists to fine-tune target selectivity and metabolic stability.

In the context of fragment-based drug discovery, this scaffold offers several advantages. The octahydropyrrolo[3,4-c]pyrrole core provides rigid three-dimensionality while maintaining sufficient flexibility for conformational adaptation to protein binding sites. This answers frequently searched topics like "3D fragments in FBDD" and "privileged structures in medicinal chemistry." The compound's molecular weight and hydrogen bond capacity make it an excellent starting point for lead optimization programs.

The 2-benzyl substitution pattern introduces interesting possibilities for structure-activity relationship studies. Recent patent literature suggests that similar compounds show activity against protein kinases involved in cell signaling pathways, addressing the popular search term "kinase inhibitors for cancer treatment." The pyrimidine nitrogen atoms can participate in key molecular interactions with biological targets, while the benzyl group offers opportunities for exploring hydrophobic interactions in binding pockets.

From a chemical biology perspective, this compound serves as a valuable pharmacophore for probing biological systems. Its structural features align with current interests in "allosteric modulators" and "biased signaling" at G protein-coupled receptors, which are hot topics in receptor pharmacology. The scaffold's chiral centers offer possibilities for exploring enantioselective interactions with biological targets, addressing another area of frequent inquiry in drug discovery circles.

The compound's potential extends to computational chemistry applications as well. Its well-defined three-dimensional structure makes it an excellent candidate for molecular docking studies and virtual screening campaigns. This connects with popular search queries about "structure-based drug design" and "in silico screening of chemical libraries." The presence of multiple hydrogen bond acceptors and a basic nitrogen provides diverse interaction possibilities in protein-ligand binding simulations.

In the context of intellectual property landscape, derivatives of 2-benzyl-5-(pyrimidin-2-yl)octahydropyrrolo[3,4-c]pyrrole have appeared in several recent patent applications, particularly in areas of central nervous system disorders and inflammatory diseases. This reflects the pharmaceutical industry's recognition of this scaffold's potential, answering common questions about "emerging chemical series in drug discovery" and "promising scaffolds for CNS targets." The compound's synthetic versatility allows for generation of diverse analogs to explore various biological targets.

As research continues to explore the therapeutic potential of this compound class, 2-benzyl-5-(pyrimidin-2-yl)octahydropyrrolo[3,4-c]pyrrole stands as a compelling example of how heterocyclic chemistry contributes to modern drug discovery. Its balanced combination of lipophilicity, polarity, and three-dimensionality addresses many current challenges in medicinal chemistry, making it a valuable subject for both academic and industrial research programs focused on developing novel therapeutic agents.